Cas no 1196154-21-8 (7-Chloroisoquinolin-1-amine)

• Product Name: 7-Chloroisoquinolin-1-amine
• CAS No: 1196154-21-8
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD11846493
• CID: 1081428
• PubChem ID: 53418927
• Update Time: 2025-04-20

7-Chloroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloroisoquinolin-1-amine
• EN300-1240565
• 1-Isoquinolinamine, 7-chloro-
• DTXSID60697470
• AKOS017516201
• 1196154-21-8
• AB64630
• SCHEMBL17963914
• 7-Chloro-1-isoquinolinamine
• MFCD11846493

• MDL： MFCD11846493
• Inchi： 1S/C9H7ClN2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,(H2,11,12)
• InChI Key： DFEHRRKQQUUOEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CN=C(C=2C=1)N

Computed Properties

• Exact Mass: 178.03
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives